
Minimizing spectral interferences from Ni and Cr
in MC-ICP-MS.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iron-58

Cat. No.: B1265196 Get Quote

Technical Support Center: MC-ICP-MS Analysis
Topic: Minimizing Spectral Interferences from Nickel (Ni) and Chromium (Cr)

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize spectral

interferences from Nickel (Ni) and Chromium (Cr) during Multi-Collector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS) analysis.

Troubleshooting Guides
This section addresses specific issues encountered during experiments in a practical question-

and-answer format.

Question: My isotope ratio measurements for iron (Fe) are inaccurate and show poor

reproducibility. How can I determine if Ni or Cr interference is the cause?

Answer:

Inaccurate and non-reproducible Fe isotope data is a common symptom of isobaric

interference from Cr and Ni.

Initial Diagnostic Steps:
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Monitor Interfering Masses: During your analysis, monitor the signal intensities at m/z 54 for

⁵⁴Cr and m/z 58 for ⁵⁸Ni. Elevated signals at these masses that correlate with sample

introduction are a strong indicator of interference.

Analyze a Certified Reference Material (CRM): Analyze a CRM with a well-characterized Fe

isotope composition and a matrix similar to your samples, if available. Deviation from the

certified values suggests uncorrected interferences.

Perform a Matrix Spike: Spike a known amount of your analyte (Fe) into your sample matrix.

Poor recovery of the spike points towards matrix effects, including spectral interferences.

Confirmation and Solution Workflow:

If the initial diagnostics suggest interference, follow this workflow to identify and mitigate the

issue.
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Phase 1: Diagnosis

Phase 2: Mitigation Strategy

Phase 3: Instrumental Refinement

Problem: Inaccurate
Fe Isotope Ratios

Monitor m/z 54 (Cr) and 58 (Ni).
Are signals high?

Analyze a matrix-matched CRM.
Are results inaccurate?

Yes

Analysis Complete

No, investigate
other error sources

Interference Confirmed.
Select Mitigation Strategy

Yes

Is the sample matrix
complex or high in Cr/Ni?

Implement Chemical Separation
(e.g., Chromatography)

Yes

Utilize Instrumental Techniques

No

Followed by

Select Instrumental Method

Interference Type?

Use High-Resolution Mode
(RP > 8000)

Polyatomic
(e.g., ArN+, ArO+)

Use Collision/Reaction Cell (CRC)

Isobaric or Complex
Polyatomic
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Step 1: Bulk Matrix Removal

Step 2: High-Purity Ni Isolation

Digested Sample

Column 1:
Cation Exchange Resin

(e.g., AG50W-X8)

Waste:
Fe, Al, Ti, Ca, Mg

Elute with
HCl/HF

Collected Fraction:
Crude Ni

Elute with
HCl

Column 2:
Ni-Specific or Anion Resin

Waste:
Co, Zn, other trace metals

Elute impurities

Final Product:
High-Purity Ni for Analysis

Collect Ni
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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